Cas no 3386-35-4 (n-Octyl-p-Toluenesulfonate)

n-Octyl-p-Toluenesulfonate Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, octyl ester
• n-Octyl p-Toluenesulfonate
• octyl 4-methylbenzenesulfonate
• n-octyl ester of p-toluenesulfonic acid
• octyl 4-methyl-1-benzenesulfonate
• octyl tosylate
• p-Toluenesulfonic Acid n-Octyl Ester
• toluene-4-sulfonic acid octyl ester
• SCHEMBL345885
• DTXSID70344766
• FT-0634817
• Octyl 4-methylbenzenesulfonate #
• 3386-35-4
• MFCD00059447
• Octyl4-methylbenzenesulfonate
• T0885
• Q63409573
• EN300-7255402
• CS-0187597
• SY053639
• octyl p-toluenesulfonate
• BS-49366
• octyl 4-methylbenzene-1-sulfonate
• Benzenesulfonic acid, 4-methyl-, octyl ester
• D92414
• n-Octyl-p-toluolsulfonat
• DB-048507
• +Expand

• MDL： MFCD00059447
• InChIKey： LYQJBZLAANNIER-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H24O3S/c1-3-4-5-6-7-8-13-18-19(16,17)15-11-9-14(2)10-12-15/h9-12H,3-8,13H2,1-2H3
• SMILES： CCCCCCCCOS(=O)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 284.14500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 284.14461580g/mol
• Heavy Atom Count: 19
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 5.14160
• PSA: 51.75000
• Refractive Index: 1.4950 to 1.4980
• Boiling Point: 392.521°C at 760 mmHg
• Flash Point: 191.19°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Density: 1.06

n-Octyl-p-Toluenesulfonate Security Information

n-Octyl-p-Toluenesulfonate Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%